Cas no 123-78-4 (D-ERYTHRO-SPHINGOSINE)

• Product Name: D-ERYTHRO-SPHINGOSINE
• CAS No: 123-78-4
• MF: C₁₈H₃₇NO₂
• MW: 299.491885900497
• MDL: MFCD00036751
• CID: 143372
• PubChem ID: 253660322
• Update Time: 2025-05-20

D-ERYTHRO-SPHINGOSINE Chemical and Physical Properties

Names and Identifiers

• D-ERYTHRO-SPHINGOSINE
• SPHINGOSINE (D18:1)
• SPHINGOSINE, C18 CHAIN
• SPHINGOSINE, D-ERYTHRO
• TRANS D-THREO-SPHINGOSINE
• TRANS D-ERYTHRO-SPHINGOSINE
• BRAIN SPHINGOSINE
• BRAIN, BOVINE
• D-Sphingosine
• 4-Octadecene-1,3-diol,2-amino-, (2S,3R,4E)-
• D-erythro-Sphingosin
• D-erythro-Sphingosine (Egg, Chicken)
• D-erythro-Sphingosine (synthetic)
• D-erythro-Sphingosine C-18
• (-)-D-erythro-Sphingosine
• (2S,3R,4E)-2-amino-3-hydroxyoctadec-4-ene-1-ol
• (2S,3R,E)-2-Amino-4-octadecene-1,3-diol
• [3H]-Sphingosine
• [Fluorescein]-Sphingosine
• 4-SPHINGENINE
• C18-Sphingosine
• CEREBROSIDE
• D-erythro-Sphingosine,synthetical
• EGG SPHINGOSINE
• Sphingenine
• (2S,3R,4E)-2-Amino-4-octadecene-1,3-diol
• trans-D-erythro-2-Amino-4-octadecene-1,3-diol
• Sphingosine
• (-)-Sphingosine
• (2S,3R)-Sphingosine
• (4E)-Sphingenine
• 4-trans-Sphingenine
• D-(+)-erythro-4-trans-Sphingenine
• CERAMIDE
• D-Sphingenine
• Erythrosphingosine
• erythro-C18-Sphingosine
• trans-4-Sphingenine
• HMS1361M08
• BML3-C09
• 89164-20-5
• NCGC00024697-03
• sphingosin
• HB0239
• GTPL2452
• SR-01000597656-1
• EI-155
• s2210
• MFCD00036751
• (E,2S,3R)-2-aminooctadec-4-ene-1,3-diol
• (4E)-sphing-4-enine
• 4-Octadecene-1,3-diol, 2-amino-, (R*,S*-(E))-(+)-
• DL-ERYTHRO-SPHINGOSINE [MI]
• 123-78-4
• D-Sphingosine synthetic
• LMSP01010001
• D-(+)-erytho-4-trans-Sphingenine
• NCGC00024697-02
• (E,2S,3R)-2-amino-4-octadecene-1,3-diol
• MLS-0412588.0001
• 4-Octadecene-1,3-diol, 2-amino-, (R-(R*,S*-(E)))
• D-Sphingosine, from bovine brain, ~99% (TLC)
• IDI1_033996
• CS-0020759
• Erythrosphingosine; erythro-C18-Sphingosine; trans-4-Sphingenine
• MLS002172450
• NCGC00024697-07
• (E,2S,3R)-2-azanyloctadec-4-ene-1,3-diol
• CHEBI:16393
• NCGC00024697-05
• NCGC00024697-06
• S0874
• AS-66175
• c18-erythro-sphingenine
• dl-Erythro-sphingosine
• HMS1989M08
• D-erythro-C18-Sphingosine
• D-Sphingosine, >=98.0% (TLC)
• 2-Aminooctadec-4-ene-1,3-diol
• 2S-Amino-4E-octadecene-1,3R-diol
• D-erythrosphingosine
• Lopac0_001049
• HMS3402M08
• erythro-4-Sphingenine
• (2S,3R,E)-2-aminooctadec-4-ene-1,3-diol
• CHEBI:26743
• Sphingoid
• 2-amino-4-octadecene-1,3-diol
• Sphingosine (d18:1), D-erythro-sphingosine, powder
• BDBM83205
• F20671
• (E)-2-Amino-4-octadecan-1,3-diol
• C00319
• SCHEMBL1471985
• UNII-NGZ37HRE42
• 0Y6SVQ612Q
• SPHINGOSINE [MI]
• ERYTHRO-SPHINGOSINE, (+/-)-
• 4-Octadecene-1,3-diol, 2-amino-, (2S,3R,4E)- (9CI)
• SR-01000597656
• HMS3650M05
• (2S,3R,4E)-2-aminooctadec-4-ene-1,3-diol
• HY-101047
• 4-OCTADECENE-1,3-DIOL, 2-AMINO-, (R*,S*-(E))-(+/-)-
• 4-Octadecene-1,3-diol, 2-amino-, (2R,3S,4E)-rel-
• NCGC00024697-04
• 4-Octadecene-1,3-diol, 2-amino-, (R*,S*-(E))-
• D-(+)-erythro-1,3-dihydroxy-2-amino-4-trans-octadecene
• 4-OCTADECENE-1,3-DIOL, 2-AMINO-, (E)-D-ERYTHRO-
• Q46298
• DTXSID90861763
• EX-A1428
• DB03203
• CCG-100638
• SMR000857107
• D-Erythro-spinghosine
• J-004983
• 4-Octadecene-1,3-diol, 2-amino-, [R-[R*,S*-(E)]]-
• [R-[R*,S*-(E)]]-2-amino-4-Octadecene-1,3-diol
• Sphing-4-enine
• BMK1-D10
• 4-octadecene-1,3-diol, 2-amino-, (2S,3R,4E)-
• BSPBio_001526
• HMS2232M04
• 4-Octadecene-1,3-diol, 2-amino-, (E)-dl-erythro-
• (2S,3R)-2-aminooctadec-4-ene-1,3-diol
• Sphingosine d18:1
• 4-Octadecene-1,3-diol, 2-amino-, (E)-D-erythro- (8CI)
• (2S,3R)-(E)-2-amino-1,3-dihydroxy-4-octadecene
• C18 sphingosine
• BiomolKI_000034
• A901185
• bmse000850
• CHEMBL67166
• Erythro-dl-sphingosine
• NS00014837
• D-Sphingosine, synthetic
• UNII-0Y6SVQ612Q
• (2S,3R)-2-Amino-4-octadecene-1,3-diol
• SCHEMBL19398
• AKOS024458590
• cid_5280335
• 4-Octadecene-1,3-diol, 2-amino-, (R-(R*,S*-(E)))-
• 2733-29-1
• E66DE871-3B37-406A-891B-A804BDC7ABF9
• BiomolKI2_000042
• NGZ37HRE42
• MLS001332469
• MLS001332470
• (E)-D-erythro-4-octadecene-1,3-diol
• Brain Sphingosine, D-erythro-Sphingosine (Brain, Porcine), powder
• EINECS 204-651-3
• AC-28329
• CCRIS 6899
• HMS1791M08
• Sph
• 10140-30-4

• MDL： MFCD00036751
• Inchi： InChI=1S/C18H37NO2/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-18(21)17(19)16-20/h14-15,17-18,20-21H,2-13,16,19H2,1H3/b15-14+/t17-,18+/m0/s1
• InChI Key： WWUZIQQURGPMPG-KRWOKUGFSA-N
• SMILES： CCCCCCCCCCCCC/C=C/[C@@H](O)[C@@H](N)CO

Computed Properties

• Exact Mass: 299.28200
• Monoisotopic Mass: 299.282429423g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 15
• Complexity: 231
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 5.3
• Topological Polar Surface Area: 66.5Ų

Experimental Properties

• Color/Form: Not available
• Density: 0.939±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 74°C(lit.)
• Boiling Point: 440.8°C (rough estimate)
• Flash Point: 223.5±28.7 °C
• Refractive Index: 1.5000 (estimate)
• Solubility: Almost insoluble (0.084 g/l) (25 º C),
• Stability/Shelf Life: Stable. Incompatible with strong acids, strong bases, strong oxidizing agents.
• PSA: 66.48000
• LogP: 4.62450
• Solubility: Not available
• Merck: 8747
• Vapor Pressure: 0.0±2.4 mmHg at 25°C

D-ERYTHRO-SPHINGOSINE Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Safety Instruction： S22
• FLUKA BRAND F CODES：1-8-10
• Storage Condition：Please store the product under the recommended conditions in the Certificate of Analysis.

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds 1,2-aminoalcohols
• Pharmaceutical and Biochemical Products Pharmaceutical Active Ingredients

Additional information on D-ERYTHRO-SPHINGOSINE

Exploring the Role and Applications of D-ERYTHRO-SPHINGOSINE (CAS No. 123-78-4)

D-ERYTHRO-SPHINGOSINE, also known by its CAS registry number CAS No. 123-78-4, is a naturally occurring compound that has garnered significant attention in the fields of biochemistry, pharmacology, and medical research. This compound is a type of sphingolipid, which plays a crucial role in cellular membranes and signaling pathways. Recent advancements in lipidomics and molecular biology have shed new light on the multifaceted functions of D-ERYTHRO-SPHINGOSINE, making it a subject of intense scientific inquiry.

The structural uniqueness of D-ERYTHRO-SPHINGOSINE lies in its long-chain base, which consists of an amino alcohol group attached to a hydrocarbon chain. This structure enables it to serve as a precursor for various bioactive molecules, including ceramides and sphingosine 1-phosphate (S1P). Emerging research highlights its role in modulating cellular responses to stress, inflammation, and apoptosis. For instance, studies have shown that D-ERYTHRO-SPHINGOSINE can influence the activity of key enzymes such as sphingosine kinase and ceramidase, thereby affecting cellular proliferation and survival.

In recent years, the therapeutic potential of D-ERYTHRO-SPHINGOSINE has been explored in the context of neurodegenerative diseases, cancer, and immune disorders. For example, preclinical studies have demonstrated that this compound can modulate neuroinflammation in models of Alzheimer's disease, suggesting its potential as a neuroprotective agent. Similarly, investigations into its anti-cancer properties have revealed that it can induce apoptosis in malignant cells while sparing normal tissue, making it a promising candidate for targeted therapies.

The biosynthesis of D-ERYTHRO-SPHINGOSINE involves a complex interplay of enzymes and metabolic pathways. Recent breakthroughs in metabolic engineering have enabled researchers to optimize the production of this compound through microbial fermentation and synthetic biology approaches. These advancements not only enhance the scalability of production but also pave the way for cost-effective manufacturing processes.

From an analytical standpoint, modern techniques such as mass spectrometry and nuclear magnetic resonance (NMR) spectroscopy have significantly improved our ability to characterize D-ERYTHRO-SPHINGOSINE at the molecular level. These tools have been instrumental in elucidating its stereochemistry, which is critical for understanding its biological activity. Furthermore, computational modeling has provided insights into its interactions with cellular receptors and membrane components, offering new avenues for drug design.

In conclusion, D-ERYTHRO-SPHINGOSINE (CAS No. 123-78-) represents a fascinating area of research with implications across multiple disciplines. Its unique biological properties and versatile applications underscore its importance in both basic science and translational medicine. As our understanding of this compound continues to grow, it holds immense promise for addressing unmet medical needs and advancing therapeutic development.